(2-furylmethyl){3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine hydrochloride

• IUPAC Name: N-(furan-2-ylmethyl)-1-[3-(1-phenyltetrazol-5-yl)oxyphenyl]methanamine;hydrochloride
• InChI: InChI=1S/C19H17N5O2.ClH/c1-2-7-16(8-3-1)24-19(21-22-23-24)26-17-9-4-6-15(12-17)13-20-14-18-10-5-11-25-18;/h1-12,20H,13-14H2;1H
• InChI Key: LRTDAHNWUZGKOP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=N2)OC3=CC=CC(=C3)CNCC4=CC=CO4.Cl
• Molecular Formula: C19H18ClN5O2
• Molecular Weight: 383.8 g/mol

Description

(2-furylmethyl){3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine hydrochloride is a chemical compound that has been studied extensively for its potential use in scientific research. It is a synthetic compound that is used in laboratory experiments to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The mechanism of action of (2-furylmethyl){3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine hydrochloride involves the inhibition of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been shown to have an effect on the cardiovascular system by reducing blood pressure and improving blood flow.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by blocking certain enzymes that are involved in cell growth and proliferation. It has also been shown to have an effect on the cardiovascular system by reducing blood pressure and improving blood flow.

Advantages and Limitations for Lab Experiments

The advantages of using (2-furylmethyl){3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine hydrochloride in lab experiments include its potential therapeutic applications, its ability to inhibit the growth of cancer cells, and its effect on the cardiovascular system. However, limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several potential future directions for the study of (2-furylmethyl){3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine hydrochloride. These include further research into its mechanism of action, potential therapeutic applications, and potential side effects. Additionally, research could focus on developing new compounds based on this compound that could have even greater potential for use in scientific research and therapeutic applications.
In conclusion, this compound is a synthetic compound that has been studied extensively for its potential use in scientific research. It has shown potential as a treatment for certain types of cancer and cardiovascular diseases, and further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Scientific Research Applications

(2-furylmethyl){3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine hydrochloride has been used in scientific research for its potential therapeutic applications. It has been studied for its ability to inhibit the growth of cancer cells and has been shown to have potential as a treatment for certain types of cancer. It has also been studied for its potential use in the treatment of cardiovascular diseases.